Cas no 2137758-97-3 (3-Piperidinemethanol, 3-(2-oxiranylmethyl)-1-(phenylmethyl)-)

• Product Name: 3-Piperidinemethanol, 3-(2-oxiranylmethyl)-1-(phenylmethyl)-
• CAS No: 2137758-97-3
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 5268995
• Update Time: 2025-06-14

3-Piperidinemethanol, 3-(2-oxiranylmethyl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanol, 3-(2-oxiranylmethyl)-1-(phenylmethyl)-

• Inchi： 1S/C16H23NO2/c18-13-16(9-15-11-19-15)7-4-8-17(12-16)10-14-5-2-1-3-6-14/h1-3,5-6,15,18H,4,7-13H2
• InChI Key： RGFAXADQLOUVQL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCCC(CC2CO2)(CO)C1

Additional information on 3-Piperidinemethanol, 3-(2-oxiranylmethyl)-1-(phenylmethyl)-

Comprehensive Analysis of 3-Piperidinemethanol, 3-(2-oxiranylmethyl)-1-(phenylmethyl)- (CAS No. 2137758-97-3)

The compound 3-Piperidinemethanol, 3-(2-oxiranylmethyl)-1-(phenylmethyl)- (CAS No. 2137758-97-3) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a piperidine core modified with oxiranylmethyl and phenylmethyl groups, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in developing novel therapeutics, particularly in targeting neurological and inflammatory pathways.

In recent years, the demand for piperidine derivatives has surged, driven by their applications in drug discovery. The 3-Piperidinemethanol scaffold is particularly noteworthy for its versatility, enabling modifications that enhance binding affinity and selectivity. This compound's oxirane (epoxide) functionality adds reactivity, making it a key building block for ring-opening reactions, a hot topic in synthetic chemistry. Such reactions are pivotal for creating complex architectures in medicinal chemistry.

From an industrial perspective, CAS No. 2137758-97-3 is gaining traction as a precursor for high-value fine chemicals. Its synthesis often involves green chemistry principles, aligning with the global push for sustainable practices. Laboratories are optimizing routes to improve yield and reduce waste, addressing common search queries like "efficient synthesis of piperidine epoxides" or "scalable production of 3-substituted piperidines." These efforts reflect the compound's relevance in both academic and commercial settings.

The phenylmethyl (benzyl) group in this molecule enhances its lipophilicity, a property critical for crossing biological membranes. This feature is frequently discussed in forums exploring "improving drug bioavailability" or "designing CNS-active compounds." Additionally, the oxiranylmethyl moiety's strain energy facilitates nucleophilic attacks, a mechanism exploited in prodrug development—a trending subtopic in pharmacology.

Quality control of 3-Piperidinemethanol, 3-(2-oxiranylmethyl)-1-(phenylmethyl)- requires advanced analytical techniques like HPLC and NMR, ensuring compliance with regulatory standards. Researchers often search for "characterization methods for heterocyclic compounds" or "stability studies of epoxide-containing molecules," underscoring the need for detailed technical data. Suppliers emphasizing purity (>98%) and batch consistency are preferred in procurement discussions.

Future directions for this compound include exploring its catalytic applications and polymeric derivatives, areas gaining momentum in material science. Its bifunctional nature allows integration into smart materials or drug-delivery systems, answering search trends like "multifunctional piperidine-based polymers." As innovation accelerates, CAS No. 2137758-97-3 remains a compound to watch in interdisciplinary research.